N-{4-[3-(3-pyridinyl)acryloyl]phenyl}-2-furamide

• IUPAC Name: N-[4-[(E)-3-pyridin-3-ylprop-2-enoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H14N2O3/c22-17(10-5-14-3-1-11-20-13-14)15-6-8-16(9-7-15)21-19(23)18-4-2-12-24-18/h1-13H,(H,21,23)/b10-5+
• InChI Key: HJKAYUKMZZFFSD-BJMVGYQFSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=CC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Isomeric SMILES: C1=CC(=CN=C1)/C=C/C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C19H14N2O3
• Molecular Weight: 318.3 g/mol

Description

“N-{4-[3-(3-pyridinyl)acryloyl]phenyl}-2-furamide” is a unique chemical compound with the linear formula C16H14N2O2. It has a molecular weight of 266.302. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Copolymerization and Polymer Chemistry

• Copolymerization Parameters and Applications : Research on similar acrylamide derivatives has explored their potential in copolymerization processes. For instance, the study of the copolymerization parameters of N-antipyryl acrylamide with different alkyl acrylates and styrene monomer highlights the versatility of acrylamide derivatives in creating new polymers with varied compositions and properties (El-hamouly, Azab, & Mansour, 1994).

• Synthesis and Polymerization : Studies on the synthesis and polymerization of acrylamide derivatives containing specific moieties, such as l-phenylalanine, demonstrate the potential for creating polymers with tailored characteristics (Mori, Sutoh, & Endo, 2005).

Materials Science

• Antioxidants for Rubber Compounds : Acrylamides have been used to prepare various compounds acting as antioxidants for rubber mixes, indicating their potential in enhancing the durability and performance of rubber materials (Lawandy, Younan, & Shehata, 1996).

• Smart Polymers : Certain acrylamide derivatives can create smart polymers, such as those responsive to pH and CO2, making them useful in applications requiring environmentally responsive materials (Jiang, Feng, Lu, & Huang, 2014).

Chemistry andBiochemistry

• Synthesis of Heterocyclic Compounds : Acrylamide derivatives are instrumental in synthesizing various heterocyclic compounds, such as dihydropyridine derivatives, which are significant due to their wide range of pharmacological activities (Joshi, 2015).

• Protein Modification : Genetically encoded acrylamide functionalities have been explored for protein modifications, offering a unique approach to creating modified proteins for specific applications in biochemistry and molecular biology (Lee et al., 2013).

Environmental Science

• Corrosion Inhibition : Some acrylamide derivatives have been studied for their effectiveness as corrosion inhibitors, particularly in protecting metals like copper from corrosion in specific environments (Abu-Rayyan et al., 2022).

• Solubility Studies for Industrial Applications : Understanding the solubility of acrylamide derivatives in various solvent mixtures is crucial for their application in industrial processes, such as polymerization reactions (Yao, Li, Luo, & Liu, 2010).

Pharmacology and Medical Applications

• Antimicrobial Activity : Research has also delved into the antimicrobial properties of acrylamide-based compounds, highlighting their potential in combating various microorganisms (Reddy, Amalraj, Reddy, & Arun, 2007).

• Drug Delivery Systems : The application of acrylamide derivatives in creating drug-releasing polymers indicates their potential in the development of advanced drug delivery systems (Reddy et al., 2007).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.